Cas no 1361892-22-9 (2-Cyano-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Cyano-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine
• CAS No: 1361892-22-9
• MF: C₈H₃F₅N₂O
• MW: 238.114238977432
• CID: 4911721
• Update Time: 2025-09-27

2-Cyano-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H3F5N2O/c9-7(10)4-1-2-6(15-5(4)3-14)16-8(11,12)13/h1-2,7H
• InChI Key： YTWDVLPCKOGVRS-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC(=CC=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 3
• Topological Polar Surface Area: 45.9

Additional information on 2-Cyano-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-Cyano-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine (CAS No. 1361892-22-9)

2-Cyano-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine (CAS No. 1361892-22-9) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. With its unique molecular structure featuring cyano, difluoromethyl, and trifluoromethoxy functional groups, this compound exhibits remarkable chemical properties, making it a valuable building block for advanced applications. Researchers and industry professionals are increasingly exploring its potential due to its enhanced stability, bioactivity, and versatility in synthetic chemistry.

The growing demand for fluorinated compounds in modern chemistry has positioned 2-Cyano-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine as a key player. Its CAS No. 1361892-22-9 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. One of the most discussed topics surrounding this compound is its role in crop protection formulations, where fluorinated pyridines are known to improve efficacy against resistant pests. Additionally, its potential as a pharmaceutical scaffold for drug discovery aligns with the current trend of developing targeted therapies with fewer side effects.

From a synthetic perspective, the incorporation of trifluoromethoxy and difluoromethyl groups into the pyridine ring enhances the compound's lipophilicity and metabolic stability, traits highly sought after in medicinal chemistry. This has led to a surge in studies investigating its use in central nervous system (CNS) drugs and anti-inflammatory agents. Moreover, the cyano group offers a reactive handle for further functionalization, enabling the creation of diverse derivatives for high-throughput screening.

Environmental and regulatory considerations are also driving interest in 2-Cyano-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine. As the chemical industry shifts toward sustainable practices, researchers are evaluating its biodegradability and eco-toxicity profile. Recent publications highlight its potential as a low-residue agrochemical, addressing consumer concerns about food safety and environmental impact. This aligns with global trends favoring green chemistry and precision agriculture.

In material science, the compound's thermal stability and electronic properties make it a candidate for organic electronics, such as OLEDs and semiconductor additives. Its ability to modify charge transport characteristics is under investigation for next-generation flexible displays and energy storage devices. These applications resonate with the booming demand for advanced materials in tech industries.

For suppliers and manufacturers, CAS No. 1361892-22-9 represents a niche yet expanding market. Quality control parameters like purity, isomeric composition, and scalable synthesis are critical discussion points. Innovations in catalytic fluorination methods have improved the cost-efficiency of producing this compound, further stimulating its commercial viability. Analytical techniques such as HPLC, NMR, and LC-MS are essential for characterizing its properties and ensuring batch consistency.

In summary, 2-Cyano-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine (CAS No. 1361892-22-9) is a multifaceted compound with expanding applications across industries. Its intersection with sustainability, healthcare innovation, and advanced materials ensures its continued relevance in scientific and industrial discourse. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and technology.